Cas no 128341-04-8 (9,10-Anthracenedione,4,5-dihydroxy-1-(hydroxymethyl)-)

• Product Name: 9,10-Anthracenedione,4,5-dihydroxy-1-(hydroxymethyl)-
• CAS No: 128341-04-8
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• CID: 164859
• PubChem ID: 124869
• Update Time: 2025-04-19

9,10-Anthracenedione,4,5-dihydroxy-1-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,4,5-dihydroxy-1-(hydroxymethyl)-
• 4,5-dihydroxy-1-(hydroxymethyl)anthracene-9,10-dione
• 1,8-Dihydroxy-4-hydroxymethylanthraquinone
• 4,5-Dihydroxy-1-(hydroxymethyl)-9,10-anthracenedione
• DHHMA
• DTXSID70155854
• 9,10-Anthracenedione, 4,5-dihydroxy-1-(hydroxymethyl)-
• 1,8-Dihydroxy-4-hydroxymethyl anthraquinone
• 128341-04-8
• SCHEMBL3271835

• Inchi： 1S/C15H10O5/c16-6-7-4-5-10(18)13-11(7)14(19)8-2-1-3-9(17)12(8)15(13)20/h1-5,16-18H,6H2
• InChI Key： WLOAMJAMSFVOOZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(C2=C(C=CC(CO)=C21)O)=O)O

Computed Properties

• Exact Mass: 270.0528
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.592
• Boiling Point: 571.6°Cat760mmHg
• Flash Point: 313.6°C
• Refractive Index: 1.746
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones